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Compound of Interest

Compound Name: 2-Heptenoic acid

Cat. No.: B082338 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 2-Heptenoic acid, a valuable

unsaturated fatty acid with diverse applications in chemical synthesis and biochemical

research. This document outlines its chemical and physical properties, provides detailed

experimental protocols for its synthesis, and explores its biological significance.

Core Data and Properties
2-Heptenoic acid is a medium-chain fatty acid that exists as two geometric isomers, cis and

trans. The properties of these isomers, along with the general data for 2-Heptenoic acid, are

summarized below for easy reference and comparison.

Table 1: Chemical Identification and Molecular Weight of 2-Heptenoic Acid and its Isomers
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Compound
Name

Synonym(s) CAS Number
Molecular
Formula

Molecular
Weight ( g/mol
)

2-Heptenoic acid
Hept-2-enoic

acid
18999-28-5 C₇H₁₂O₂ 128.17[1][2]

trans-2-

Heptenoic acid

(E)-2-Heptenoic

acid
10352-88-2 C₇H₁₂O₂ 128.17

cis-2-Heptenoic

acid

(Z)-2-Heptenoic

acid
1577-31-7 C₇H₁₂O₂ 128.17[3]

Table 2: Physical and Chemical Properties of 2-Heptenoic Acid

Property Value Notes

Appearance Colorless to pale yellow liquid

Odor Disagreeable, rancid [1]

Boiling Point 224-228 °C at 760 mmHg [1]

Melting Point -19 °C (estimate)

Density ~0.95 g/cm³

Solubility Soluble in oils

pKa 4.79 ± 0.10 (Predicted)

Synthesis of 2-Heptenoic Acid: Experimental
Protocols
The synthesis of 2-Heptenoic acid, particularly the trans isomer, can be effectively achieved

through the Knoevenagel-Doebner condensation. An alternative route for creating the carbon-

carbon double bond is the Wittig reaction. Detailed methodologies for these synthetic routes

are provided below.
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Knoevenagel-Doebner Condensation for trans-2-
Heptenoic Acid
This method involves the condensation of an aldehyde with malonic acid, followed by

decarboxylation, to yield an α,β-unsaturated carboxylic acid.[4][5][6][7]

Experimental Protocol:

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux

condenser, dissolve malonic acid (3 equivalents) in pyridine (solvent).

Addition of Reactants: To the stirred solution, add pentanal (1 equivalent) followed by a

catalytic amount of piperidine.

Reaction Conditions: Heat the reaction mixture to 90°C and maintain this temperature for 30

minutes. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

Work-up: After the reaction is complete, cool the mixture to room temperature and evaporate

the pyridine under reduced pressure.

Purification: To the residue, add a cold, dilute aqueous solution of ammonium chloride to

precipitate the crude product. Filter the precipitate and wash with cold water. Further

purification can be achieved by recrystallization from an appropriate solvent system (e.g.,

ethanol/water) to yield pure trans-2-Heptenoic acid.
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Caption: Knoevenagel-Doebner synthesis workflow for trans-2-Heptenoic acid.

Wittig Reaction for 2-Heptenoic Acid
The Wittig reaction provides a versatile method for synthesizing alkenes by reacting a

phosphorus ylide with an aldehyde or ketone.[8][9][10][11][12]

Experimental Protocol:

Ylide Preparation:

In a flame-dried, two-necked round-bottom flask under an inert atmosphere (e.g., nitrogen

or argon), suspend (4-carboxybutyl)triphenylphosphonium bromide (1 equivalent) in

anhydrous tetrahydrofuran (THF).

Cool the suspension to 0°C in an ice bath.
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Add a strong base, such as n-butyllithium (2 equivalents), dropwise while maintaining the

temperature at 0°C.

Allow the mixture to stir at 0°C for 30 minutes, then warm to room temperature and stir for

an additional hour. The formation of the ylide is indicated by a color change.

Reaction with Aldehyde:

Cool the ylide solution back to 0°C.

Add a solution of acetaldehyde (1 equivalent) in anhydrous THF dropwise.

Allow the reaction mixture to warm to room temperature and stir overnight.

Work-up and Purification:

Quench the reaction by the slow addition of water.

Extract the aqueous layer with diethyl ether.

Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter,

and concentrate under reduced pressure.

The crude product can be purified by column chromatography on silica gel to yield 2-
Heptenoic acid.

Biological Significance and Signaling
2-Heptenoic acid, as a medium-chain unsaturated fatty acid, is involved in cellular

metabolism. While it does not have a single, well-defined signaling pathway in the same

manner as signaling proteins, unsaturated fatty acids are known to play crucial roles in

regulating metabolic pathways.[13][14][15][16][17]

Unsaturated fatty acids can act as signaling molecules that influence gene expression, often by

activating nuclear receptors such as peroxisome proliferator-activated receptors (PPARs). This

can lead to changes in the expression of genes involved in lipid and glucose metabolism. They

are also integral components of cell membranes, affecting membrane fluidity and the function

of membrane-bound proteins.
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The diagram below illustrates the general regulatory role of unsaturated fatty acids in metabolic

pathways.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b082338#2-heptenoic-acid-cas-number-and-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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